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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of CAL-130 in dimethyl sulfoxide (DMSO). CAL-130 is a potent and selective

dual inhibitor of phosphoinositide 3-kinase delta (PI3Kδ) and gamma (PI3Kγ). Accurate

preparation of stock solutions is critical for ensuring reproducible and reliable experimental

results in cell-based assays and other research applications. This guide outlines the necessary

materials, a step-by-step procedure for solubilization, and recommendations for storage to

maintain the integrity and activity of the compound.

Introduction
CAL-130 is a small molecule inhibitor that selectively targets the p110δ and p110γ isoforms of

phosphoinositide 3-kinase (PI3K). These isoforms are predominantly expressed in

hematopoietic cells and play crucial roles in immune cell signaling, proliferation, and survival.

The PI3K/AKT/mTOR signaling pathway is a central regulator of numerous cellular processes,

and its dysregulation is implicated in various diseases, including cancers and inflammatory

disorders. The ability of CAL-130 to dually inhibit PI3Kδ and PI3Kγ makes it a valuable tool for

investigating the roles of these specific isoforms and for potential therapeutic development. To

facilitate its use in research, a standardized protocol for the preparation of a stable,

concentrated stock solution in DMSO is essential.
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Data Presentation
The following table summarizes the key quantitative data for CAL-130.

Property Value

Molecular Weight 426.47 g/mol

Chemical Formula C₂₃H₂₂N₈O

Primary Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Conc.
10 mM (Higher concentrations may be

achievable)

Powder Storage -20°C (For up to 3 years)

Stock Solution Storage -20°C (Short-term) or -80°C (Long-term)

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of CAL-130 in DMSO.

Materials:

CAL-130 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:
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Equilibrate CAL-130 Powder: Before opening, allow the vial of CAL-130 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the powder, which can affect its stability and weighing accuracy.

Weighing CAL-130:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of CAL-130 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.265 mg of CAL-130.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 426.47 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 426.47 g/mol x 0.001 L = 0.0042647 g = 4.265

mg

Adding DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

CAL-130 powder. To prepare a 10 mM solution with 4.265 mg of CAL-130, add 1 mL of

DMSO.

Solubilization:

Tightly cap the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear. If necessary, brief sonication in a water bath can aid in dissolving the

compound.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes in sterile, amber or opaque microcentrifuge

tubes.

For short-term storage (up to 1-2 weeks), aliquots can be stored at -20°C.

For long-term storage (months to years), it is recommended to store the aliquots at -80°C.

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Note on Solution Stability: While CAL-130 powder is stable for extended periods when stored

correctly, the long-term stability of the DMSO stock solution has not been extensively reported.

It is best practice to prepare fresh stock solutions every few months or to perform quality

control checks on older stocks if there are concerns about their efficacy.

Mandatory Visualizations
CAL-130 Experimental Workflow
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To cite this document: BenchChem. [Preparation of CAL-130 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612117#how-to-prepare-cal-130-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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